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Compound of Interest

Compound Name: Methyl pyruvate

Cat. No.: B045391 Get Quote

Essential Safety and Handling Guide for Methyl
Pyruvate
FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT

PROFESSIONALS

This guide provides critical safety and logistical information for the handling and disposal of

methyl pyruvate. Adherence to these procedures is essential for ensuring laboratory safety

and minimizing exposure risks.

Hazard Summary
Methyl pyruvate is classified with the following hazards:

Flammable Liquid: Poses a fire risk.

Causes Serious Eye Damage: Can result in severe injury upon eye contact.[1]

May Cause an Allergic Skin Reaction: Can lead to skin sensitization.[1]

May Cause Respiratory Irritation: Inhalation of vapors or mists can irritate the respiratory

tract.[1][2]
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A risk assessment should always be conducted to determine the appropriate level of PPE

required. The following table summarizes the recommended PPE for handling methyl
pyruvate.

PPE Category Specification

Eye and Face Protection

Tightly fitting safety goggles or chemical safety

goggles conforming to EN166 (EU) or OSHA 29

CFR 1910.133 (US). A face shield may also be

required.[3]

Hand Protection

Chemical-resistant gloves, such as butyl-rubber,

with a minimum breakthrough time of 480

minutes. Gloves must be inspected before use.

[4]

Skin and Body Protection

A flame-retardant and impervious lab coat or

apron. For larger quantities or increased risk of

splashing, chemical-resistant coveralls may be

necessary.

Respiratory Protection

For nuisance exposures, a P95 (US) or P1 (EU

EN 143) particle respirator. For higher-level

protection or if exposure limits are exceeded,

use an OV/AG/P99 (US) or ABEK-P2 (EU EN

143) respirator cartridge with a full-face

respirator.[2]

Quantitative Exposure Data
Parameter Value

Occupational Exposure Limit No data available.[5]

Glove Breakthrough Time Butyl-rubber: 480 minutes.[4]

Operational Plans: Donning and Doffing PPE
Proper procedure for putting on and taking off PPE is critical to prevent contamination.
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Donning (Putting On) PPE Workflow
Hand Hygiene: Wash hands thoroughly with soap and water or use an alcohol-based hand

sanitizer.

Gown/Lab Coat: Put on the lab coat or gown, ensuring it covers your torso and that the ties

are securely fastened.[1][6]

Mask/Respirator: If required, don the respirator. Ensure a proper fit and perform a seal

check.[6]

Eye/Face Protection: Put on safety goggles and/or a face shield.[6]

Gloves: Don gloves, making sure the cuffs of the gloves overlap with the sleeves of the lab

coat.[6]

Doffing (Taking Off) PPE Workflow
Gloves: Remove gloves using the glove-in-glove technique to avoid touching the outer

contaminated surface.

Hand Hygiene: Perform hand hygiene.

Gown/Lab Coat: Untie the gown and peel it away from your body, turning it inside out as you

remove it.

Hand Hygiene: Perform hand hygiene.

Eye/Face Protection: Remove goggles or face shield from the back to the front.

Mask/Respirator: Remove the mask or respirator from the back, avoiding contact with the

front.

Final Hand Hygiene: Wash hands thoroughly with soap and water.

Disposal Plan
Contaminated PPE and any materials used for spill cleanup must be disposed of as hazardous

chemical waste.
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Contaminated PPE: Place all used PPE, including gloves, disposable lab coats, and

respirator cartridges, into a designated, clearly labeled, and sealed hazardous waste

container.[7][8]

Spill Materials: Any absorbent materials used to clean up spills of methyl pyruvate should

also be placed in the hazardous waste container.

Waste Disposal: Follow all local, state, and federal regulations for the disposal of hazardous

chemical waste. This typically involves arranging for pickup by a licensed hazardous waste

disposal company.[7][8]

Experimental Workflow Diagram
The following diagram outlines the decision-making process for selecting the appropriate PPE

when handling methyl pyruvate.
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Caption: PPE Selection Workflow for Methyl Pyruvate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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